Cas no 33924-76-4 (Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester)

Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester structure
33924-76-4 structure
Product Name:Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester
CAS No:33924-76-4
MF:C23H28O6
MW:400.464827537537
CID:304010
PubChem ID:18352253
Update Time:2025-04-19

Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester
    • N-HEPTYL 4-(4'-ETHOXYPHENOXYCARBONYL)PHENYL CARBONATE
    • 4-(4-Ethoxyphenoxycarbonyl)phenyl Heptyl Carbonate
    • 4-(4'-ETHOXYPHENOXYCARBONYL)PHENYL N-HEPTYL CARBONATE
    • 4-[[(Heptyloxy)carbonyl]oxy]benzoic acid 4-ethoxyphenyl ester
    • Heptyl 4-(4-Ethoxyphenoxycarbonyl)phenyl Carbonate
    • Heptylethoxyphenoxycarbonylphenylcarbonate
    • p-(Heptyloxycarbonyloxy)benzoic acid p-ethoxyphenyl ester
    • p-Ethoxyphenyl p-(heptyloxycarbonyloxy)benzoate
    • (4-ethoxyphenyl) 4-heptoxycarbonyloxybenzoate
    • 33924-76-4
    • 4-ethoxyphenyl 4-(heptyloxycarbonyloxy)benzoate
    • Carbonic acid, heptyl ester, ester with p-ethoxyphenyl p-hydroxybenzoate
    • FT-0757069
    • SCHEMBL5444280
    • 4-Heptyloxycarbonyloxy-benzoic acid 4-ethoxy-phenyl ester
    • Inchi： 1S/C23H28O6/c1-3-5-6-7-8-17-27-23(25)29-21-11-9-18(10-12-21)22(24)28-20-15-13-19(14-16-20)26-4-2/h9-16H,3-8,17H2,1-2H3
    • InChI Key： QGIKOETXLIAPAH-UHFFFAOYSA-N
    • SMILES： O(C(=O)OC1C=CC(C(=O)OC2C=CC(=CC=2)OCC)=CC=1)CCCCCCC

Computed Properties

  • Exact Mass: 400.18900
  • Monoisotopic Mass: 400.18858861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 14
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • Color/Form: Not determined
  • PSA: 71.06000
  • LogP: 5.79030
  • Solubility: Not determined

Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester Related Literature

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